Cas no 2109684-64-0 (1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine
• CAS No: 2109684-64-0
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6128022
• PubChem ID: 165480604
• Update Time: 2025-10-29

1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine
• 2109684-64-0
• EN300-1112093

• Inchi： 1S/C10H17N3/c1-8-10(11)7-13(12-8)6-9-4-2-3-5-9/h7,9H,2-6,11H2,1H3
• InChI Key： YCGAPHVIDMABQD-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)CC1CCCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine

Introduction to 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine (CAS No. 2109684-64-0)

1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine, identified by the chemical identifier CAS No. 2109684-64-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrazole core substituted with a cyclopentylmethyl group at the 1-position and a methyl group at the 3-position, along with an amine functional group at the 4-position. Such structural motifs are often explored in the development of novel therapeutic agents, particularly those targeting inflammatory and immunomodulatory pathways.

The pyrazole scaffold is a privileged structure in drug discovery, known for its versatility in binding to biological targets and exhibiting a wide range of pharmacological effects. The presence of the cyclopentylmethyl moiety introduces steric bulk and potential lipophilicity, which can influence both the solubility and membrane permeability of the compound. This feature is particularly relevant in designing orally bioavailable drugs, where optimizing pharmacokinetic properties is crucial. Additionally, the methyl substituent at the 3-position may further modulate the electronic properties of the pyrazole ring, affecting its interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses. For instance, preliminary computational studies have indicated potential interactions with Janus kinases (JAKs), which are key mediators of cytokine signaling pathways. JAK inhibitors have been extensively studied for their therapeutic potential in autoimmune diseases such as rheumatoid arthritis and psoriasis.

Moreover, the amine group at the 4-position of the pyrazole ring provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties. Functionalization strategies can include modifications such as halogenation, alkylation, or coupling with other bioactive moieties to improve target specificity or bioavailability. The versatility of this compound makes it a valuable scaffold for medicinal chemists seeking to develop novel small-molecule drugs.

In vitro studies have begun to explore the pharmacological profile of 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine. Initial experiments have shown promising results in modulating inflammatory pathways, particularly through interactions with nuclear factor kappa B (NF-κB) signaling. NF-κB is a critical transcription factor involved in regulating inflammatory responses and has been implicated in various chronic diseases, including cancer and neurodegenerative disorders. By inhibiting NF-κB activation, this compound may offer therapeutic benefits in conditions characterized by excessive inflammation.

The synthesis of 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyrazole ring, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have facilitated more efficient and scalable production of complex heterocyclic compounds like this one.

The pharmacokinetic properties of 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine are also under investigation to assess its suitability for therapeutic applications. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. Preliminary data suggest that this compound exhibits moderate solubility in water and favorable partition coefficients, indicating potential for oral administration. Further studies are needed to fully characterize its metabolic stability and excretion pathways.

Future research directions for 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine include exploring its mechanism of action in detail and conducting preclinical studies to evaluate its safety and efficacy. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, investigating its effects on animal models of disease will help validate its clinical relevance and identify potential applications in human health.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 1-(cyclopentylmethyl)-3-methyl-1H-pyrazol-4-amine exemplifies this collaborative approach, where structural modifications driven by chemical insights lead to discoveries with significant biological impact. As research continues to uncover new therapeutic targets and mechanisms, compounds such as this one hold promise for addressing unmet medical needs across various disease areas.